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Compound of Interest

Compound Name:
9H-Fluoren-2-amine,

hydrochloride

CAS No.: 5178-55-2

Cat. No.: B1656243

Get Quote

Executive Summary & Chemical Identity
9H-Fluoren-2-amine hydrochloride (also known as 2-Aminofluorene HCl) is the stabilized

ammonium salt of the mutagenic arylamine 2-aminofluorene. It is primarily utilized as a positive

control in genotoxicity assays (e.g., Ames test) and as a synthetic intermediate for fluorenyl-

based dyes and probes.

Unlike the free base, the hydrochloride salt exhibits enhanced water solubility and oxidative

stability. Researchers must rigorously distinguish the 2-isomer (amine at the aromatic ring) from

the 9-isomer (amine at the bridgehead carbon), as their reactivities and spectral signatures

differ fundamentally.
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Property Data

Systematic Name 9H-Fluoren-2-amine, hydrochloride

Parent Compound 9H-Fluoren-2-amine (Free Base)

Parent CAS 153-78-6 (Free Base)

Salt CAS
Not widely assigned (Often cited as 153-78-6

HCl)

Molecular Formula
(Salt) /

(Base)

Molecular Weight 217.70 g/mol (Salt) / 181.24 g/mol (Base)

Appearance
White to off-white crystalline solid (darkens on

oxidation)

Synthesis & Preparation Protocol
Commercial samples of 2-aminofluorene are often supplied as the free base. For analytical

stability or aqueous applications, conversion to the hydrochloride salt is required.

Protocol: Acid-Base Precipitation
Objective: Conversion of 9H-Fluoren-2-amine to its hydrochloride salt.

Dissolution: Dissolve 1.0 eq of 9H-Fluoren-2-amine in a minimal volume of anhydrous diethyl

ether or ethanol.

Note: If the solution is dark, treat with activated charcoal and filter through Celite to

remove oxidation products (fluorenone derivatives).

Protonation: Under constant stirring at

, add 1.1 eq of 2M HCl in diethyl ether (or concentrated aqueous HCl dropwise).

Precipitation: The hydrochloride salt will precipitate immediately as a white solid.
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Isolation: Filter the solid under vacuum (Buchner funnel).

Washing: Wash the filter cake

with cold diethyl ether to remove unreacted free base and impurities.

Drying: Dry in a vacuum desiccator over

for 4 hours.

Start: 9H-Fluoren-2-amine
(Free Base) Dissolve in Et2O/EtOH Add HCl (1.1 eq)

@ 0°C
Precipitation of
Ammonium Salt

Protonation Wash (Cold Ether)
& Vacuum Dry

Final Product:
9H-Fluoren-2-amine HCl

Click to download full resolution via product page

Figure 1: Workflow for the conversion of 2-aminofluorene to its hydrochloride salt.

Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR)
The transition from free base to hydrochloride salt induces specific "diagnostic shifts." The most

prominent change occurs in the amine protons and the aromatic protons ortho to the nitrogen

(Positions 1 and 3), which shift downfield due to the loss of the nitrogen lone pair's shielding

effect.

Solvent Selection: DMSO-

is required for the hydrochloride salt due to solubility and to observe the exchangeable
ammonium protons.

Comparative

NMR Table (DMSO-

, 400 MHz)
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Assignment
Free Base (

ppm) [Ref 1]

HCl Salt (

ppm) [Diagnostic]

Structural
Rationale

-NH (Amine) 5.0 - 5.5 (s, 2H) 9.5 - 10.5 (br s, 3H)

Protonation converts

to

; signal broadens and

shifts significantly

downfield.

C1-H (Ortho) ~6.8 (s) 7.2 - 7.5

Loss of electron

donation (+M effect)

from N leads to

deshielding.

C3-H (Ortho) ~6.6 (d) 7.0 - 7.3
Similar deshielding

effect as C1.

C9-H2 (Bridge) 3.7 - 3.8 (s, 2H) 3.8 - 3.9 (s, 2H)

The methylene bridge

is insulated; shift is

minimal but slightly

downfield due to

cationic charge.

Aromatic Bulk 7.1 - 7.7 (m) 7.3 - 7.9 (m)

General aromatic core

protons (C4-C8)

remain relatively

stable.

Critical QC Check:

If the peak at ~3.8 ppm (C9-H2) disappears and a new signal appears at ~190 ppm in

(or IR C=O stretch), the sample has oxidized to 2-aminofluorenone.

If the C9-H2 signal integrates to 1H and shifts to ~5.0 ppm, the amine is likely at the 9-

position (9-aminofluorene).
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B. Infrared Spectroscopy (FT-IR)
IR is the fastest method to confirm salt formation.

Free Base:

N-H Stretch: Distinct doublet (symmetric/asymmetric) between 3300–3450 cm⁻¹.

C-N Stretch: Strong band at ~1280 cm⁻¹ (aromatic amine).[1]

Hydrochloride Salt:

N-H Stretch: The sharp doublet disappears. It is replaced by a broad, strong "ammonium

band" spanning 2600–3200 cm⁻¹. This often overlaps with aromatic C-H stretches.

Amine Salt Bending: New bands appear around 1500–1600 cm⁻¹ (N-H deformation).

C. Mass Spectrometry (MS)
In standard MS (ESI or EI), the hydrochloride salt dissociates. You will rarely see the molecular

ion of the salt itself.

Ionization Pathway:

or

Diagnostic Peaks:

m/z 181.1:

(Base peak in ESI). Corresponds to the protonated free base.

m/z 180.1:

(Molecular ion in EI).

m/z 152.1: Loss of

fragment (characteristic of aromatic amines).
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Diagnostic Logic & Quality Control
To ensure the integrity of the compound, use the following logic tree to interpret spectral data.

Unknown Sample
(Fluorenyl-amine derivative)

Step 1: IR Spectrum
(3000-3500 cm-1)

Sharp Doublet
(3300-3450)

Broad Band
(2600-3200)

Free Base Identified
(2-Aminofluorene)

Salt Candidate
(Proceed to NMR)

Step 2: 1H NMR
(DMSO-d6)

Check C9 Methylene
(~3.8 ppm)

Singlet (2H)
@ 3.8-3.9 ppm

Found

Doublet/Singlet (1H)
@ ~5.0 ppm

Shifted

Signal Absent
(C=O present)

Absent

CONFIRMED:
2-Aminofluorene HCl

IMPURITY:
9-Aminofluorene HCl

IMPURITY:
Fluorenone derivative

Click to download full resolution via product page
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Figure 2: Spectroscopic decision tree for validating 9H-Fluoren-2-amine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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